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Compound of Interest

Compound Name: Diethyl 2,2-difluoromalonate

Cat. No.: B1296167 Get Quote

Technical Support Center: Diethyl 2,2-
difluoromalonate
This guide provides essential safety information, handling procedures, and emergency

protocols for the safe use of diethyl 2,2-difluoromalonate in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with diethyl 2,2-difluoromalonate?

A1: Diethyl 2,2-difluoromalonate is considered a hazardous chemical. The primary hazards

include:

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific target organ toxicity (single exposure): May cause respiratory irritation.[1][2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure personal safety, the following PPE should be worn:
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Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or OSHA's eye

and face protection regulations in 29 CFR 1910.133.[2][4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

A recommended filter type is an organic gases and vapors filter (Type A, Brown) conforming

to EN14387.[2][4]

Q3: What are the proper storage conditions for diethyl 2,2-difluoromalonate?

A3: Store the compound in a dry, cool, and well-ventilated place.[2][4] Keep the container

tightly closed.[2][4] It should be stored away from incompatible materials such as acids, bases,

and strong oxidizing agents.[2]

Q4: What materials are incompatible with diethyl 2,2-difluoromalonate?

A4: Avoid contact with the following:

Acids[2]

Bases[2]

Strong oxidizing agents[2]

Reducing agents[5]

Troubleshooting Guides
Problem: Accidental Skin or Eye Contact

Solution:

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[2][4] Remove contaminated clothing and wash it before

reuse.[2]
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[2] Remove contact lenses, if present and easy to do. Continue rinsing.[2] If eye

irritation persists, get medical advice/attention.[2]

Problem: Inhalation of Vapors

Solution:

Move the individual to fresh air.[2] If the person is not breathing, give artificial respiration.[2]

Get medical attention if symptoms occur.[2]

Problem: Accidental Ingestion

Solution:

Clean the mouth with water and drink plenty of water afterward.[2][4] Do not induce vomiting.

Seek immediate medical attention.

Problem: Chemical Spill

Solution:

Ensure adequate ventilation.[2]

Wear appropriate personal protective equipment, including respiratory protection.

Soak up the spill with an inert absorbent material (e.g., sand, earth, vermiculite).[4][6]

Collect the absorbed material into a suitable, closed container for disposal.[4][6]

Do not let the product enter drains.[4][7]

Data Presentation
Table 1: Physical and Chemical Properties
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Property Value

CAS Number 680-65-9[4]

Molecular Formula C7H10F2O4[1]

Molecular Weight 196.15 g/mol [3]

Appearance Liquid

Boiling Point 94-95 °C at 23 mmHg[3]

Density 1.179 g/cm³[3]

Water Solubility Not miscible or difficult to mix[8]

Table 2: Hazard Identification

Hazard Class Category

Skin Corrosion/Irritation Category 2[2]

Serious Eye Damage/Eye Irritation Category 2[2]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2]

Experimental Protocols
Protocol 1: Standard Handling Procedure

Preparation: Before handling, ensure that an eyewash station and safety shower are close to

the workstation.[2][4] Put on all required PPE (safety glasses, gloves, lab coat).

Dispensing: Handle the chemical in a well-ventilated area, preferably in a fume hood.[2][5]

Avoid breathing vapors or mist.[2]

Use: Avoid contact with skin, eyes, and clothing.[2][4] Keep away from heat and sources of

ignition.[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[2] Keep the

container tightly closed when not in use.[2][4]
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Protocol 2: Spill Clean-up Procedure

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material to contain the spill.[4]

Absorb: Carefully soak up the material with the absorbent.

Collect: Place the absorbed material into a labeled, closed container for proper waste

disposal.[4]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the waste according to local, regional, and national regulations.[4]

Mandatory Visualizations

Preparation

Action Post-Action
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Caption: Workflow for responding to a chemical spill.
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Type of Exposure

Immediate Action
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Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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